Cas no 88869-08-3 (Decanoic acid, 2-(2-oxobutyl)-, methyl ester)

• Product name: Decanoic acid, 2-(2-oxobutyl)-, methyl ester
• CAS No: 88869-08-3
• MF: C₁₅H₂₈O₃
• MW: 256.381025314331
• CID: 620479
• PubChem ID: 13164741

Decanoic acid, 2-(2-oxobutyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Decanoic acid, 2-(2-oxobutyl)-, methyl ester
• methyl 2-(2-oxobutyl)decanoate
• 88869-08-3
• DTXSID80524097

• Inchi： InChI=1S/C15H28O3/c1-4-6-7-8-9-10-11-13(15(17)18-3)12-14(16)5-2/h13H,4-12H2,1-3H3
• InChI Key： SRZKGMAWRNYODB-UHFFFAOYSA-N
• SMILES： CCCCCCCCC(CC(=O)CC)C(=O)OC

Computed Properties

• Exact Mass: 256.20384475g/mol
• Monoisotopic Mass: 256.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 43.4Ų